Cas no 725246-81-1 (2-Hydrazinyl-6-methylbenzoic acid)

• Product Name: 2-Hydrazinyl-6-methylbenzoic acid
• CAS No: 725246-81-1
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 5007547
• Update Time: 2025-10-28

2-Hydrazinyl-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-HYDRAZINYL-6-METHYLBENZOIC ACID
• 2-Hydrazinyl-6-methylbenzoic acid

• Inchi： 1S/C8H10N2O2/c1-5-3-2-4-6(10-9)7(5)8(11)12/h2-4,10H,9H2,1H3,(H,11,12)
• InChI Key： QJKPXDQIQUIDFI-UHFFFAOYSA-N
• SMILES： OC(C1C(=CC=CC=1C)NN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: -0.8
• Topological Polar Surface Area: 75.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 2-Hydrazinyl-6-methylbenzoic acid

2-Hydrazinyl-6-methylbenzoic Acid (CAS No. 725246-81-1): A Comprehensive Overview

2-Hydrazinyl-6-methylbenzoic acid, identified by the CAS registry number 725246-81-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a hydrazine group (-NHNH₂) at the 2-position and a methyl group (-CH₃) at the 6-position on a benzoic acid backbone. The combination of these functional groups imparts distinctive chemical and physical properties, making it a valuable molecule for various applications.

The synthesis of 2-hydrazinyl-6-methylbenzoic acid typically involves multi-step organic reactions, often starting from substituted benzoic acids and incorporating hydrazine derivatives through condensation or substitution reactions. Recent advancements in synthetic methodologies have enabled the efficient and selective preparation of this compound, ensuring high purity and yield. Researchers have also explored green chemistry approaches to minimize environmental impact during its synthesis.

In terms of physical properties, 2-hydrazinyl-6-methylbenzoic acid exhibits a melting point of approximately 300°C, reflecting its strong intermolecular hydrogen bonding due to the presence of both carboxylic acid and hydrazine groups. The compound is sparingly soluble in water but shows enhanced solubility in polar organic solvents such as dimethylformamide (DMF) and dimethyl sulfoxide (DMSO). These properties make it suitable for use in various chemical processes, including crystal engineering and drug delivery systems.

The chemical structure of CAS No. 725246-81-1 plays a crucial role in its reactivity and functionality. The hydrazine group is known for its ability to form complexes with metal ions, making it a valuable ligand in coordination chemistry. Recent studies have demonstrated its potential as a chelating agent in the synthesis of metal-organic frameworks (MOFs) and catalytic materials. Additionally, the methyl group at the 6-position introduces steric effects that can influence the reactivity and selectivity of the molecule in various reactions.

2-Hydrazinyl-6-methylbenzoic acid has found applications in diverse fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive compounds with potential anti-inflammatory, antioxidant, and anticancer properties. Recent research has highlighted its role in designing drugs targeting specific molecular pathways involved in chronic diseases.

In the realm of materials science, this compound has been utilized as a building block for constructing advanced materials such as conductive polymers and stimuli-responsive hydrogels. Its ability to form hydrogen bonds and coordinate with metal ions makes it an ideal candidate for designing smart materials with tunable properties.

The latest studies on CAS No. 725246-81-1 have focused on its application in sensor technology. By incorporating this compound into nanomaterials, researchers have developed sensors capable of detecting trace amounts of heavy metals and toxic gases with high sensitivity and selectivity. These sensors hold promise for environmental monitoring and industrial safety applications.

In conclusion, 2-hydrazinyl-6-methylbenzoic acid (CAS No. 725246-81-1) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and material integration, positions it as a key molecule for future innovations in science and technology.